Cas no 851864-48-7 (1-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl-2-(thiophen-2-yl)ethan-1-one)

• Product Name: 1-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl-2-(thiophen-2-yl)ethan-1-one
• CAS No: 851864-48-7
• MF: C₁₆H₁₆N₂OS₂
• MW: 316.441040992737
• CID: 6431371
• PubChem ID: 4548731
• Update Time: 2025-10-30

1-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl-2-(thiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl-2-(thiophen-2-yl)ethan-1-one
• 1-[2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl]-2-(thiophen-2-yl)ethan-1-one
• F0630-0264
• AKOS024588531
• 851864-48-7
• EU-0026218
• HMS1650D13
• 1-(2-benzylsulfanyl-4,5-dihydroimidazol-1-yl)-2-thiophen-2-ylethanone
• SR-01000096115
• 1-(2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)-2-(thiophen-2-yl)ethanone
• SR-01000096115-1

• Inchi： 1S/C16H16N2OS2/c19-15(11-14-7-4-10-20-14)18-9-8-17-16(18)21-12-13-5-2-1-3-6-13/h1-7,10H,8-9,11-12H2
• InChI Key： YXQGTCHPTNCMLX-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=NCCN1C(CC1=CC=CS1)=O

Computed Properties

• Exact Mass: 316.07040549g/mol
• Monoisotopic Mass: 316.07040549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 86.2Ų

Additional information on 1-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl-2-(thiophen-2-yl)ethan-1-one

Compound CAS No. 851864-48-7: A Comprehensive Overview

The compound with CAS No. 851864-48-7, named 1-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl-2-(thiophen-2-yl)ethan-1-one, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities, as highlighted by recent research studies.

The molecular structure of 1-2-(benzylsulfanyl)-4,5-dihydro-1H-imidazol is characterized by a sulfur-containing benzyl group attached to an imidazole ring, which is further connected to a thiophene moiety via an ethanone linker. This arrangement creates a molecule with diverse functional groups, including the benzylsulfanyl group, the imidazole ring, and the thiophene fragment. These groups contribute to the compound's reactivity and selectivity in various chemical reactions.

Recent studies have focused on the synthesis and characterization of this compound, particularly its imidazole-based structure and its interaction with biological systems. Researchers have explored its potential as a precursor for drug development, given its ability to form stable complexes with metal ions and its demonstrated anti-inflammatory and antioxidant properties.

The thiophene moiety in the molecule plays a crucial role in its electronic properties, making it a promising candidate for applications in materials science, such as in the development of organic semiconductors and optoelectronic devices. Additionally, the benzylsulfanyl group enhances the molecule's solubility and stability under physiological conditions, which is advantageous for pharmacological applications.

One of the most notable advancements in the study of this compound involves its use in medicinal chemistry. Scientists have investigated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a therapeutic agent for conditions such as arthritis and neurodegenerative diseases. Furthermore, its imidazole-based structure has been shown to exhibit selective binding to certain protein targets, making it a valuable tool in drug discovery.

Another area of interest is the compound's role in catalysis. The sulfur-containing groups within the molecule provide it with Lewis acidic properties, enabling it to act as an efficient catalyst in organic transformations. Recent experiments have demonstrated its effectiveness in promoting enantioselective reactions, which are critical for the synthesis of chiral pharmaceutical compounds.

In terms of synthesis, researchers have developed novel methods to construct this compound efficiently. These methods often involve multi-component reactions or organocatalytic processes, which not only enhance yield but also improve the sustainability of the synthesis pathway. The ability to synthesize this compound on a larger scale has paved the way for its commercial application.

Looking ahead, ongoing research aims to further elucidate the mechanistic details of this compound's interactions with biological systems and its electronic properties at the molecular level. Advanced computational techniques, such as density functional theory (DFT), are being employed to predict its behavior under various conditions, providing valuable insights for future applications.

In conclusion, CAS No. 851864-48-7 represents a versatile and intriguing molecule with wide-ranging potential across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial applications. As research continues to uncover new facets of this compound's properties and capabilities, it is poised to make significant contributions to fields such as drug development, materials science, and catalysis.